Cas no 113899-55-1 (1-(2-Bromophenyl)ethylamine)

• Product Name: 1-(2-Bromophenyl)ethylamine
• CAS No: 113899-55-1
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD05215385
• CID: 823307
• PubChem ID: 3825290
• Update Time: 2025-10-27

1-(2-Bromophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)ethylamine
• 1-(2-Bromophenyl)ethanamine
• 1-(2-Bromo-phenyl)-ethylamine
• 1-(2'-BROMOPHENYL)ETHYLAMINE
• 2-Bromo-alpha-methylbenzenemethanamine
• Benzenemethanamine, 2-bromo-.alpha.-methyl-
• 1-(2-bromophenyl)ethan-1-amine
• 1-aminoethylbromobenzene
• 2-Bromo-alpha-methylbenzylamine
• RP25761
• AS03460
• AK114068
• Benzenemethanamine, 2-bromo-alpha-me
• (1R)-1-(2-bromophenyl)ethanamine
• (1S)-1-(2-bromophenyl)ethanamine
• Benzenemethanamine, 2-bromo
• SB30817
• AKOS016842780
• DB-115740
• SY019394
• MFCD06761910
• J-502960
• (R)-1-(2-BROMO-PHENYL)-ETHYLAMINE
• DTXSID80396933
• (S)-1-(2-BROMO-PHENYL)-ETHYLAMINE
• SB33348
• MFCD05215385
• AC-29433
• SY019393
• Benzenemethanamine, 2-bromo-alpha-methyl-
• SCHEMBL1132337
• DS-15489
• CS-0120189
• AKOS000264484
• EN300-10291
• MFCD06761911
• SY025365
• 113899-55-1
• SB30818
• 1-(2-Bromophenyl)ethylamine, AldrichCPR

• MDL： MFCD05215385
• Inchi： 1S/C8H10BrN/c1-6(10)7-4-2-3-5-8(7)9/h2-6H,10H2,1H3
• InChI Key： DSAXBVQQKYZELF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Experimental Properties

• Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248.5±15.0 ºC (760 Torr),
• Flash Point: 104.1±20.4 ºC,
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.16910

Additional information on 1-(2-Bromophenyl)ethylamine

Comprehensive Overview of 1-(2-Bromophenyl)ethylamine (CAS No. 113899-55-1): Properties, Applications, and Industry Insights

1-(2-Bromophenyl)ethylamine (CAS No. 113899-55-1) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromine substituent on the phenyl ring and an ethylamine side chain, makes it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "1-(2-Bromophenyl)ethylamine synthesis" or "CAS 113899-55-1 applications," highlighting its relevance in modern chemistry.

The compound’s unique properties, such as its moderate polarity and reactivity in cross-coupling reactions, align with current trends in sustainable chemistry. With growing interest in "green synthesis methods," 1-(2-Bromophenyl)ethylamine is often explored as a building block for eco-friendly catalysts. Its role in "Pd-catalyzed amination" or "biodegradable polymer precursors" is a hot topic in academic forums and patent literature.

From an industrial perspective, 1-(2-Bromophenyl)ethylamine is pivotal in developing high-performance materials. Searches like "113899-55-1 suppliers" or "2-bromo phenethylamine derivatives" reflect its demand in specialty chemicals. The compound’s stability under high-temperature conditions makes it suitable for advanced coatings and electronic materials, addressing queries about "heat-resistant additives."

Quality control and analytical methods for CAS 113899-55-1 are another focal point. Laboratories prioritize "HPLC purity testing" and "NMR characterization" of this amine, ensuring compliance with international standards like ISO and USP. Discussions on "spectroscopic data interpretation" for brominated compounds further underscore its technical significance.

In conclusion, 1-(2-Bromophenyl)ethylamine bridges academic innovation and industrial applications. Its adaptability to "flow chemistry systems" and "catalytic asymmetric synthesis" positions it as a key player in next-generation chemical solutions. As research evolves, this compound continues to answer critical questions in molecular design and process optimization.